Supramolecular isomerism in multivalent metal-templated assemblies with topochemical influence in the regioselective synthesis of tetrakis(2-pyridyl)cyclobutane isomers†

Chemical Communications Pub Date: 2006-07-17 DOI: 10.1039/B606673A

Abstract

An unprecedented example of supramolecular isomerism based on 2D hydrogen-bonded multi-component networks that leads to the preparation of different photoproducts via a topochemical transformation is reported.

Graphical abstract: Supramolecular isomerism in multivalent metal-templated assemblies with topochemical influence in the regioselective synthesis of tetrakis(2-pyridyl)cyclobutane isomers
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